Cas no 872971-82-9 (1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI))

• Product Name: 1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
• CAS No: 872971-82-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 719510
• PubChem ID: 45123081
• Update Time: 2025-04-19

1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
• 872971-82-9
• 1H-Azonine-1-carboxylic acid,methyl ester,(2Z,4Z,6Z,8Z)-(9ci)

• Inchi： 1S/C10H11NO2/c1-13-10(12)11-8-6-4-2-3-5-7-9-11/h2-9H,1H3/b4-2-,5-3-,8-6-,9-7-
• InChI Key： QEOVTPTVTZHMHD-KMHXQRNQSA-N
• SMILES： O(C)C(N1C=CC=CC=CC=C1)=O |c:4,6,8,10|

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2
• XLogP3: 2.2